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Compound of Interest

Compound Name: Fidaxomicin-d7

Cat. No.: B15557105 Get Quote

Introduction

Fidaxomicin is a narrow-spectrum, macrocyclic antibiotic used for the treatment of

Clostridioides difficile infection (CDI).[1][2] Fidaxomicin-d7 is the deuterium-labeled form of

Fidaxomicin, primarily utilized as an internal standard for the quantification of Fidaxomicin in

biological samples using GC- or LC-mass spectrometry.[3][4] The incorporation of stable heavy

isotopes allows for precise differentiation from the unlabeled analyte.[1] Proper preparation of

stock and working solutions is critical for obtaining accurate and reproducible results in

research and drug development settings. These notes provide detailed protocols for the

solubilization and dilution of Fidaxomicin-d7.

Physicochemical and Solubility Data
Summarizing the key properties of Fidaxomicin-d7 is essential for proper handling and

storage. The compound is typically an off-white or white to light yellow solid powder. For long-

term storage, it should be kept cool, dry, and protected from light and moisture.
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Property Value Source(s)

Molecular Formula C₅₂H₆₇D₇Cl₂O₁₈

Molecular Weight 1065.08 g/mol

CAS Number 2143934-06-7

Appearance
White to light yellow solid

powder

Purity (HPLC) > 99.5%

Isotopic Purity > 99.8%

Solubility
DMSO (Slightly), Methanol

(Slightly), Isopropanol, DCM

Storage
Store at refrigerator (2-8°C) for

long-term storage.

Experimental Protocols
The following protocols outline the steps for preparing high-concentration stock solutions and

subsequent working solutions of Fidaxomicin-d7.

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
Dimethyl sulfoxide (DMSO) is a common solvent for creating high-concentration stock solutions

of Fidaxomicin.

Materials and Equipment:

Fidaxomicin-d7 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials
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Calibrated micropipettes

Vortex mixer

Sonicator (optional, for aiding dissolution)

Procedure:

Equilibrate Reagents: Allow the Fidaxomicin-d7 powder vial and DMSO to reach room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Fidaxomicin-d7 powder using an

analytical balance. Transfer the powder to a sterile vial.

Solvent Calculation: Calculate the volume of DMSO required to achieve the desired stock

concentration. For example, to prepare a 10 mg/mL stock solution from 1 mg of powder:

Volume (mL) = Mass (mg) / Concentration (mg/mL)

Volume (mL) = 1 mg / 10 mg/mL = 0.1 mL (or 100 µL)

Dissolution: Add the calculated volume of DMSO to the vial containing the Fidaxomicin-d7
powder.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

If necessary, use a sonicator to aid dissolution. The solution should be clear.

Storage: Once the stock solution is prepared, it is recommended to aliquot it into smaller,

single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots in tightly sealed

vials at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solutions
Working solutions are prepared by diluting the high-concentration stock solution to the final

concentration required for the experiment.

Materials and Equipment:
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Fidaxomicin-d7 stock solution (from Protocol 1)

Appropriate diluent (e.g., methanol, acetonitrile, mobile phase for LC-MS, or specific assay

buffer)

Calibrated micropipettes

Sterile microcentrifuge tubes or vials

Procedure:

Thawing: Remove one aliquot of the frozen stock solution and thaw it completely at room

temperature. Mix gently before use.

Dilution Calculation: Use the C₁V₁ = C₂V₂ formula to calculate the volume of stock solution

needed. For example, to prepare 1 mL (1000 µL) of a 100 µg/mL working solution from a 10

mg/mL stock solution:

C₁ = 10 mg/mL = 10,000 µg/mL

V₁ = ?

C₂ = 100 µg/mL

V₂ = 1000 µL

V₁ = (C₂V₂) / C₁ = (100 µg/mL * 1000 µL) / 10,000 µg/mL = 10 µL

Preparation: Add 990 µL of the desired diluent to a new sterile tube. Add 10 µL of the 10

mg/mL stock solution to the tube.

Mixing: Cap the tube and vortex gently to ensure homogeneity.

Usage: It is recommended to prepare working solutions fresh and use them immediately for

optimal results. Do not store dilute aqueous solutions for extended periods unless stability

data is available.

Workflow Diagram
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The following diagram illustrates the overall process for preparing Fidaxomicin-d7 stock and

working solutions.

Stock Solution Preparation

Working Solution Preparation

1. Weigh Fidaxomicin-d7
Powder

2. Calculate Solvent Volume
(e.g., for 10 mg/mL)

3. Add Anhydrous DMSO

4. Vortex / Sonicate
to Dissolve

High-Concentration
Stock Solution

5. Aliquot into
Single-Use Vials

6. Store at -20°C / -80°C

7. Thaw Stock Aliquot

8. Calculate Dilution
(C1V1 = C2V2)

9. Dilute Stock with
Assay Buffer / Solvent

Final Working Solution

10. Use Immediately
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Click to download full resolution via product page

Caption: Workflow for the preparation of Fidaxomicin-d7 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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